Cas no 58333-75-8 (4-(2-Methoxyphenyl)piperidine)

4-(2-Methoxyphenyl)piperidine is a piperidine derivative featuring a methoxyphenyl substituent at the 4-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. Its structural framework is conducive to modifications, making it useful for constructing complex heterocyclic systems. The methoxy group enhances solubility and influences electronic properties, which can be leveraged in medicinal chemistry applications. The compound exhibits stability under standard handling conditions and is compatible with a range of reaction conditions, including alkylation and acylation. Its well-defined synthetic pathway ensures consistent purity, making it a reliable choice for research and industrial applications.
4-(2-Methoxyphenyl)piperidine structure
4-(2-Methoxyphenyl)piperidine structure
Product Name:4-(2-Methoxyphenyl)piperidine
CAS No:58333-75-8
MF:C12H17NO
MW:191.269483327866
MDL:MFCD00277219
CID:366470
PubChem ID:544738
Update Time:2025-06-08

4-(2-Methoxyphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Methoxyphenyl)piperidine
    • Piperidine,4-(2-methoxyphenyl)-
    • CHEMBL2021613
    • DTXSID10337798
    • AKOS000209083
    • BDBM50379808
    • J-513320
    • 4-(2-Methoxy-phenyl)-piperidine
    • Piperidine, 4-(2-methoxyphenyl)-
    • SCHEMBL330081
    • A8257
    • Oprea1_422029
    • FT-0616548
    • SB41150
    • EN300-243917
    • MFCD00277219
    • 4-(2-methoxyphenyl)-piperidine
    • BP-10512
    • AMY4290
    • 58333-75-8
    • CHEMBL2011551
    • SY025632
    • 4-(2-methoxyphenyl)piperidine, AldrichCPR
    • CS-0067824
    • DS-16575
    • STK661571
    • DB-031242
    • MDL: MFCD00277219
    • Inchi: 1S/C12H17NO/c1-14-12-5-3-2-4-11(12)10-6-8-13-9-7-10/h2-5,10,13H,6-9H2,1H3
    • InChI Key: SRAVSVBVHDLLPO-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=CC=1C1CCNCC1

Computed Properties

  • Exact Mass: 191.13100
  • Monoisotopic Mass: 191.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3A^2
  • XLogP3: 2

Experimental Properties

  • Density: 1.003
  • Melting Point: 54 °C
  • Boiling Point: 290.9°C at 760 mmHg
  • Flash Point: 117.7°C
  • Refractive Index: 1.515
  • PSA: 21.26000
  • LogP: 2.49100

4-(2-Methoxyphenyl)piperidine Security Information

4-(2-Methoxyphenyl)piperidine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(2-Methoxyphenyl)piperidine Pricemore >>

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Additional information on 4-(2-Methoxyphenyl)piperidine

Comprehensive Overview of 4-(2-Methoxyphenyl)piperidine (CAS No. 58333-75-8): Properties, Applications, and Industry Insights

4-(2-Methoxyphenyl)piperidine (CAS No. 58333-75-8) is a chemically significant compound belonging to the piperidine derivative family. Its molecular structure combines a methoxyphenyl group with a piperidine ring, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. This article delves into its physicochemical properties, synthetic pathways, and emerging applications, addressing trending topics like green chemistry and AI-driven drug discovery.

The compound's IUPAC name reflects its structural features, while its CAS registry number (58333-75-8) ensures precise identification in global databases. Researchers frequently search for "4-(2-Methoxyphenyl)piperidine solubility" or "synthesis optimization of 58333-75-8," highlighting demand for practical data. Recent studies emphasize its role in central nervous system (CNS) drug development, aligning with growing interest in neurotherapeutics and blood-brain barrier permeability.

From a molecular design perspective, the methoxy group enhances lipophilicity, a property scrutinized in computational chemistry models. Industry reports correlate such derivatives with fragment-based drug discovery, a hot topic in precision medicine forums. Analytical techniques like HPLC purity analysis and NMR spectral data for this compound are widely documented, supporting quality control in GMP manufacturing.

Environmental considerations drive innovation in catalytic synthesis methods for 58333-75-8, reducing waste generation. Patent analyses reveal its utility in biodegradable polymer modifiers and non-opioid analgesic research—areas dominating sustainable materials and pain management discussions. The compound's structure-activity relationship (SAR) is frequently explored in medicinal chemistry webinars.

Market intelligence indicates rising queries about "4-(2-Methoxyphenyl)piperidine suppliers" and "price trends for CAS 58333-75-8," reflecting commercial interest. Regulatory-compliant batch production protocols are available, with emphasis on ICH guidelines for impurities. Its stability under accelerated storage conditions makes it suitable for global logistics in pharmaceutical supply chains.

Emerging research explores nanocarrier formulations incorporating this piperidine derivative, tapping into the targeted drug delivery boom. Cross-disciplinary applications in fluorescent probes and bioimaging agents are gaining traction, as evidenced by citations in ACS journal publications. The compound's crystal polymorphism data aids formulation scientists in dosage design.

In conclusion, 4-(2-Methoxyphenyl)piperidine exemplifies how classical chemical scaffolds adapt to modern scientific needs. Its relevance in high-throughput screening libraries and combinatorial chemistry underscores enduring value. As automated synthesis platforms evolve, this compound's role in digital chemistry workflows will likely expand, answering industry demands for scalable innovation.

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